Cas no 356099-92-8 (4-methyl-N-(2-methyl-1,3-benzothiazol-6-yl)benzamide)

• Product Name: 4-methyl-N-(2-methyl-1,3-benzothiazol-6-yl)benzamide
• CAS No: 356099-92-8
• MF: C₁₆H₁₄N₂OS
• MW: 282.360162258148
• CID: 6287300
• PubChem ID: 3710615
• Update Time: 2025-10-30

4-methyl-N-(2-methyl-1,3-benzothiazol-6-yl)benzamide Chemical and Physical Properties

Names and Identifiers

• 4-methyl-N-(2-methyl-1,3-benzothiazol-6-yl)benzamide
• 356099-92-8
• 4-methyl-N-(2-methylbenzo[d]thiazol-6-yl)benzamide
• SR-01000118448
• F0015-0334
• AKOS001136967
• SR-01000118448-1
• Z28296698
• Oprea1_757727

• Inchi： 1S/C16H14N2OS/c1-10-3-5-12(6-4-10)16(19)18-13-7-8-14-15(9-13)20-11(2)17-14/h3-9H,1-2H3,(H,18,19)
• InChI Key： REYFMIHLRXAEJH-UHFFFAOYSA-N
• SMILES： S1C(C)=NC2C=CC(=CC1=2)NC(C1C=CC(C)=CC=1)=O

Computed Properties

• Exact Mass: 282.08268425g/mol
• Monoisotopic Mass: 282.08268425g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 354
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 70.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles

Additional information on 4-methyl-N-(2-methyl-1,3-benzothiazol-6-yl)benzamide

Chemical Profile of 4-methyl-N-(2-methyl-1,3-benzothiazol-6-yl)benzamide (CAS No. 356099-92-8)

4-methyl-N-(2-methyl-1,3-benzothiazol-6-yl)benzamide, identified by its CAS number 356099-92-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic research. This compound belongs to the benzamide class, characterized by its amide functional group attached to a benzene ring. The presence of a methyl group at the 4-position and a 2-methyl-1,3-benzothiazol-6-yl moiety at the nitrogen substituent endows it with unique structural and chemical properties, making it a promising candidate for further investigation in medicinal chemistry.

The 2-methyl-1,3-benzothiazol-6-yl substituent is particularly noteworthy due to its heterocyclic structure, which includes sulfur and nitrogen atoms within a fused ring system. This moiety is known to exhibit various biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The benzothiazole scaffold is widely recognized for its role in drug design, with numerous derivatives having demonstrated efficacy in preclinical and clinical studies. The incorporation of a methyl group at the 4-position of the benzamide core may influence the compound's solubility, metabolic stability, and interaction with biological targets.

In recent years, there has been a surge in research focused on developing novel heterocyclic compounds for therapeutic applications. The benzamide scaffold has been extensively studied for its potential as an inhibitor of enzymes such as cyclooxygenase (COX) and matrix metalloproteinases (MMPs), which are implicated in pain, inflammation, and cancer progression. The structural features of 4-methyl-N-(2-methyl-1,3-benzothiazol-6-yl)benzamide suggest that it may interact with these targets or other relevant proteins involved in disease pathways.

One of the most compelling aspects of this compound is its potential to serve as a lead molecule for drug discovery. Computational modeling and molecular docking studies have been employed to explore its binding affinity to various biological receptors. Preliminary simulations indicate that the 2-methyl-1,3-benzothiazol-6-yl group may form critical hydrogen bonds or hydrophobic interactions with key residues in target proteins, thereby modulating their activity. Such interactions could lead to the development of new therapeutic agents with improved pharmacokinetic profiles.

The synthesis of 4-methyl-N-(2-methyl-1,3-benzothiazol-6-yl)benzamide involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Key synthetic steps include the formation of the amide bond between the benzoyl chloride derivative and the amine functionality of the benzothiazole precursor. The presence of the methyl groups at strategic positions influences both reactivity and selectivity during synthesis. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been explored to streamline the introduction of the benzothiazolyl moiety.

From a pharmacological perspective, 4-methyl-N-(2-methyl-1,3-benzothiazol-6-yl)benzamide holds promise for addressing unmet medical needs. Its unique structural motif suggests potential applications in treating neurological disorders, where modulation of neurotransmitter pathways is crucial. Additionally, its ability to cross cell membranes may enhance bioavailability, making it an attractive candidate for oral administration. Further preclinical studies are warranted to elucidate its mechanism of action and therapeutic potential.

The chemical stability of this compound under various storage conditions has also been assessed through spectroscopic methods such as NMR and mass spectrometry. Results indicate that it remains stable under controlled temperature and humidity conditions, suggesting feasibility for long-term storage and transportation without degradation. This stability is critical for ensuring consistency in pharmaceutical formulations where shelf life directly impacts product efficacy.

In conclusion,4-methyl-N-(2-methyl-1,3-benzothiazol-6-yl)benzamide (CAS No. 356099-92-8) represents a structurally intriguing compound with significant pharmaceutical potential. Its unique combination of functional groups and heterocyclic moieties positions it as a valuable asset in medicinal chemistry research. Continued investigation into its biological activities and synthetic pathways will likely yield novel therapeutic agents capable of addressing diverse medical challenges.